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Compound of Interest

Compound Name: 1,2,4,5-Tetramethoxybenzene

Cat. No.: B1203070

Technical Guide: Physicochemical Properties of
1,2,4,5-Tetramethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 1,2,4,5-
tetramethoxybenzene, with a focus on its melting and boiling points. It includes a summary of
available data, standardized experimental protocols for the determination of these properties,
and a visualization of a relevant synthetic application.

Core Physical Properties of 1,2,4,5-
Tetramethoxybenzene

1,2,4,5-Tetramethoxybenzene, also known by its CAS number 2441-46-5, is an aromatic
organic compound. Its physical state at standard conditions is solid. The accurate
determination of its physical properties, such as melting and boiling points, is crucial for its
application in research and development, particularly in drug design and material science, as
these properties are indicative of purity and are critical for process design.

Data Presentation
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The available quantitative data for the physical properties of 1,2,4,5-tetramethoxybenzene are

summarized in the table below. It is important to note that while a boiling point has been

reported, an experimentally determined melting point for this specific compound is not readily

available in the public domain at the time of this publication.

Physical Property Value Conditions Source
Boiling Point 279.1°C at 760 mmHg [1]
Melting Point Not available

Molecular Formula C10H1404

Molecular Weight 198.22 g/mol

Density 1.068 g/cm3 - [1]

Experimental Protocols

The following are detailed methodologies for the experimental determination of melting and
boiling points, which are standard procedures in organic chemistry laboratories.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary
method is a common and reliable technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:
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o Sample Preparation: A small amount of the crystalline 1,2,4,5-tetramethoxybenzene is
finely ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
This process is repeated until a sample height of 2-3 mm is achieved.

o Measurement: The packed capillary tube is placed in the heating block of the melting point
apparatus next to the thermometer.

o Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
thermal equilibrium between the sample, the heating block, and the thermometer.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has turned into a
clear liquid is recorded as the end of the melting range. For a pure compound, this range
should be narrow (0.5-2°C).

Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor. Simple distillation is a standard
method for determining the boiling point of a liquid sample.

Apparatus:

« Distillation flask (round-bottom flask)
» Condenser

¢ Receiving flask

e Thermometer and adapter

o Heating mantle or oil bath

» Boiling chips

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1203070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

o Apparatus Setup: The distillation apparatus is assembled with the distillation flask containing
the liquid 1,2,4,5-tetramethoxybenzene and a few boiling chips to ensure smooth boiling.
The thermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm of the distillation flask.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and then passes into the condenser.

o Equilibrium: The temperature will rise and then stabilize as the vapor and liquid reach
thermal equilibrium.

o Measurement: The constant temperature observed on the thermometer during the distillation
of the bulk of the liquid is recorded as the boiling point. It is crucial to record the atmospheric
pressure at the time of the measurement, as the boiling point is pressure-dependent. The
reported boiling point of 279.1°C is at standard atmospheric pressure (760 mmHg)[1].

Mandatory Visualization

In the field of materials science, tetrasubstituted benzene derivatives are valuable precursors
for the synthesis of advanced materials such as Covalent Organic Frameworks (COFs). These
are crystalline porous polymers with potential applications in gas storage, catalysis, and
electronics. The following diagram illustrates a generalized workflow for the synthesis of a COF
from a tetrasubstituted benzene monomer.
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Generalized workflow for the synthesis of a Covalent Organic Framework (COF).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

